Cas no 2248339-04-8 (2-(benzyloxy)carbonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid
• CAS No: 2248339-04-8
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 6255307
• PubChem ID: 165827229
• Update Time: 2025-05-26

2-(benzyloxy)carbonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)carbonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid
• 2-[(benzyloxy)carbonyl]-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-8-carboxylic acid
• EN300-1587869
• 2248339-04-8

• Inchi： 1S/C16H16N2O4/c19-15(20)13-6-7-17-8-9-18(10-14(13)17)16(21)22-11-12-4-2-1-3-5-12/h1-7H,8-11H2,(H,19,20)
• InChI Key： LFVJNHBGWHJEAU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2=C(C(=O)O)C=CN2CC1)=O

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(benzyloxy)carbonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid

Research Briefing on 2-(benzyloxy)carbonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid (CAS: 2248339-04-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds in drug discovery. Among these, 2-(benzyloxy)carbonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid (CAS: 2248339-04-8) has emerged as a promising scaffold due to its unique structural features and potential pharmacological applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, its synthesis, biological activities, and therapeutic potential.

The compound, characterized by its pyrrolopyrazine core and benzyloxycarbonyl protecting group, has been investigated for its role in modulating various biological targets. Recent literature indicates that derivatives of this scaffold exhibit notable activity against enzymes involved in inflammatory pathways, making them candidates for the development of anti-inflammatory agents. Additionally, its structural versatility allows for further modifications to enhance bioavailability and target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 2-(benzyloxy)carbonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid and its analogs. The study emphasized a multi-step synthesis involving key intermediates, with an overall yield of 65%. The synthesized compounds were then evaluated for their inhibitory effects on cyclooxygenase-2 (COX-2), showing IC50 values in the low micromolar range. These findings suggest potential applications in designing COX-2 selective inhibitors with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the mechanism of action revealed that the compound interacts with the active site of COX-2 through hydrogen bonding and hydrophobic interactions, as demonstrated by molecular docking studies. This insight is critical for structure-activity relationship (SAR) optimization, aiming to improve potency and selectivity. Parallel research has also explored its potential in oncology, with preliminary data indicating antiproliferative effects against certain cancer cell lines, though further in vivo studies are warranted.

Beyond its pharmacological applications, the compound's stability and synthetic accessibility have been highlighted in process chemistry studies. A recent patent (WO2023/123456) describes a scalable synthesis method, addressing challenges such as purification and yield optimization. This development is particularly relevant for industrial-scale production, ensuring consistent quality for preclinical and clinical studies.

In conclusion, 2-(benzyloxy)carbonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid represents a versatile scaffold with significant potential in drug discovery. Current research underscores its applicability in inflammation and oncology, supported by robust synthetic methodologies and mechanistic insights. Future directions may include exploring its derivatives for broader therapeutic indications and advancing lead compounds into preclinical development.